Cas no 941265-65-2 (4-{4-cyano-5-(prop-2-en-1-yl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{4-cyano-5-(prop-2-en-1-yl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 941265-65-2
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 5430233
• Update Time: 2025-08-05

4-{4-cyano-5-(prop-2-en-1-yl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-cyano-5-(prop-2-enylamino)-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
• 4-{4-cyano-5-(prop-2-en-1-yl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C15H16N4O3S/c1-4-9-17-15-13(10-16)18-14(22-15)11-5-7-12(8-6-11)23(20,21)19(2)3/h4-8,17H,1,9H2,2-3H3
• InChI Key： UEZGASLWWVELRW-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCC=C)O2)C=C1

Additional information on 4-{4-cyano-5-(prop-2-en-1-yl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

4-{4-Cyano-5-(prop-2-en-1-yl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound 4-{4-cyano-5-(prop-2-en-1-yl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide, identified by the CAS number 94126565, represents a significant advancement in the field of organic chemistry. This molecule, with its intricate structure and functional groups, has garnered attention for its potential applications in drug discovery and materials science. The compound's name itself is a testament to its complexity, with key structural elements such as the oxazole ring, sulfonamide group, and cyano substituent playing pivotal roles in its chemical properties.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry. The presence of the oxazole ring in this compound suggests potential bioactivity, particularly in targeting specific enzymes or receptors. The sulfonamide group, a common motif in pharmaceuticals, is known for its ability to enhance solubility and stability, making this compound a promising candidate for further exploration in drug development.

The cyano group attached to the oxazole ring introduces electron-withdrawing effects, which can influence the molecule's reactivity and electronic properties. This feature is particularly valuable in synthetic chemistry, where such groups are often utilized to modulate the reactivity of intermediates during complex synthesis pathways. Additionally, the propenyl group (propene substituent) adds a degree of unsaturation to the molecule, potentially enhancing its ability to participate in conjugation or serve as a site for further functionalization.

In terms of synthesis, this compound likely involves a multi-step process that combines principles from both organic and medicinal chemistry. The construction of the oxazole ring may involve cyclization reactions or coupling techniques, while the introduction of the sulfonamide group would require careful consideration of steric and electronic factors. Recent advancements in catalytic methods and green chemistry have made such syntheses more efficient and environmentally friendly.

The application of computational chemistry tools has been instrumental in understanding this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, which is crucial for predicting its interactions with biological targets. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of analogs with improved pharmacokinetic profiles.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure. These methods are essential for ensuring the purity and identity of synthesized compounds, especially in preclinical studies where accuracy is paramount.

In conclusion, 4-{4-cyano-5-(propenyl)aminooxazolyl}-N,N-dimethylbenzenesulfonamide stands as a prime example of how advanced chemical synthesis and computational modeling can lead to innovative compounds with potential therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound may pave the way for novel treatments across various therapeutic areas.